Cas no 630422-61-6 (Isoquinoline, 1-chloro-6-(1-methylethoxy)-)

• Product Name: Isoquinoline, 1-chloro-6-(1-methylethoxy)-
• CAS No: 630422-61-6
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 1645506
• PubChem ID: 53403298
• Update Time: 2025-04-21

Isoquinoline, 1-chloro-6-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-chloro-6-(1-methylethoxy)-
• 1-chloro-6-isopropoxyisoquinoline
• SCHEMBL13728318
• 630422-61-6
• AKIVZJQQPLGNSX-UHFFFAOYSA-N
• DA-29527

• Inchi： 1S/C12H12ClNO/c1-8(2)15-10-3-4-11-9(7-10)5-6-14-12(11)13/h3-8H,1-2H3
• InChI Key： AKIVZJQQPLGNSX-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C=CN=1)OC(C)C

Computed Properties

• Exact Mass: 221.06086
• Monoisotopic Mass: 221.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12